N-[[5-butylsulfanyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]methyl]-2-fluorobenzamide

• IUPAC Name: N-[[5-butylsulfanyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]methyl]-2-fluorobenzamide
• InChI: InChI=1S/C20H20ClFN4OS/c1-2-3-11-28-20-25-24-18(26(20)15-8-6-7-14(21)12-15)13-23-19(27)16-9-4-5-10-17(16)22/h4-10,12H,2-3,11,13H2,1H3,(H,23,27)
• InChI Key: CQISRAMCSUOISF-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NN=C(N1C2=CC(=CC=C2)Cl)CNC(=O)C3=CC=CC=C3F
• Molecular Formula: C20H20ClFN4OS
• Molecular Weight: 418.9 g/mol

Description

“N-[[5-butylsulfanyl-4-(3-chlorophenyl)-1,2,4-triazol-3-yl]methyl]-2-fluorobenzamide” is a complex organic compound. It contains a triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. Triazole compounds are known for their ability to bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Scientific Research Applications

Chemical Synthesis and Structural Characterization

Research efforts have been directed towards synthesizing and characterizing compounds with structural similarities, emphasizing the synthesis methodologies, such as microwave-assisted techniques, and the analysis of their crystal structures through X-ray diffraction. These studies provide insights into efficient synthetic routes and the molecular conformations of related triazole and benzamide derivatives, which are crucial for understanding their reactivity and potential applications (Moreno-Fuquen et al., 2019), (Karayel et al., 2019).

Antimicrobial Applications

Compounds with the fluoro and triazole moieties have shown promising antimicrobial properties. For instance, derivatives synthesized through condensation and Knoevenagel reactions demonstrated significant activity against both Gram-positive and Gram-negative bacteria, as well as fungal strains, highlighting the role of the fluorine atom in enhancing antimicrobial efficacy (Desai et al., 2013).

Agricultural Applications

The use of similar compounds in agriculture for the control of fungal diseases has been explored, with studies showing that certain triazole derivatives can be effectively used as fungicides, offering a sustained release profile and reduced environmental toxicity (Campos et al., 2015).

Analytical Chemistry

The development of analytical methods for detecting environmental phenols and other compounds in human milk involves the use of related chemical structures as standards or reagents, demonstrating the utility of these compounds in enhancing the sensitivity and selectivity of detection methods (Ye et al., 2008).

Material Science

In material science, the exploration of heterocyclic compounds, including those with triazole and benzamide functionalities, for light harvesting and nonlinear optical properties has been conducted. These studies suggest potential applications in designing new dye-sensitized solar cells (DSSCs) and other photonic devices, leveraging the unique electronic and structural properties of these compounds (Mary et al., 2019).